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Compound of Interest

Compound Name: 2-Methoxy-6-nitrobenzaldehyde

Cat. No.: B025401

Essential Safety and Handling Guide for 2-
Methoxy-6-nitrobenzaldehyde

This guide provides crucial safety protocols and logistical information for laboratory
professionals, including researchers, scientists, and drug development professionals, who
handle 2-Methoxy-6-nitrobenzaldehyde. Adherence to these procedures is vital for ensuring
personal safety, proper chemical management, and environmental protection. The information
is compiled from safety data sheets of closely related compounds, including 2-
nitrobenzaldehyde.

Hazard Summary

2-Methoxy-6-nitrobenzaldehyde and its structural analogs are considered hazardous. Key
hazards include:

Harmful if swallowed.[1]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

May be harmful to aquatic life with long-lasting effects.
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Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory to minimize exposure.[4] Engineering controls, such as
a chemical fume hood, should always be the primary line of defense.[4]

PPE Category Specification Rationale

ANSI Z.87.1 compliant safety
] o ) Protects eyes from splashes
Eye & Face Protection goggles with side-shields or a

) and airborne particles.[4]
face shield.[5][6]

Chemical-resistant gloves
(e.g., disposable nitrile). Prevents skin contact with the

Hand Protection ) ] )
Inspect for integrity before use.  chemical.[4]

(510718l

A fully buttoned lab coat and )
) ) ] Protects skin and personal
Skin & Body Protection closed-toe shoes are required.

[4]115]

clothing from contamination.[4]

Required when dust is
generated or if engineering
) ) controls are insufficient. Use a Prevents inhalation of dust or
Respiratory Protection .
NIOSH-approved respirator vapors.[4]
(e.g., P2 or N95 particulate

filter).[5][7][8]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.[4]

Handling and Storage:

» Ventilation: Always handle this chemical in a well-ventilated area or a certified chemical fume
hood to minimize inhalation exposure.[3][4][5]

» Avoid Contact: Prevent all personal contact, including inhalation of dust and contact with skin
and eyes.[5][8]
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o Dust Prevention: Avoid the formation and generation of dust.[5][9] Fine dust dispersed in the
air can be a potential explosion hazard.[10]

» Hygiene: Wash hands and face thoroughly after handling.[2] Do not eat, drink, or smoke in
the work area.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep
away from incompatible materials such as strong oxidizing agents and strong bases.[5][9]
Store locked up.[3][10]

Spill Management:

Evacuate: Immediately evacuate the area and alert colleagues.[4][5]
» Ventilate: Ensure the area is well-ventilated.[8]

o Don PPE: Wear the appropriate PPE as described above, including respiratory protection.[4]

[5]

o Containment: Cover drains to prevent environmental release. Carefully sweep or vacuum the
spilled material, avoiding dust generation.[5][11]

o Collection: Place the collected material into a suitable, labeled, and sealed container for
hazardous waste disposal.[4][5]

o Decontamination: Clean the spill area thoroughly.[5]
Disposal Plan:

o Waste Characterization: This material and its container must be disposed of as hazardous
waste.[7] The waste generator is responsible for proper characterization and disposal.[10]

» Procedure: Dispose of contents and containers in accordance with all local, regional, and
national regulations at an approved waste disposal plant.[2][4][10] Do not allow the product
to enter drains.

First Aid Measures
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Ensure safety showers and eyewash stations are readily accessible.[3][5] Show the Safety

Data Sheet to the attending medical professional.

Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[2] If not breathing,
give artificial respiration. Get medical attention if

you feel unwell.[2]

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and
water.[1][2] Seek medical attention if skin

irritation occurs.[1]

Eye Contact

Rinse cautiously with plenty of water for at least
15 minutes, also under the eyelids.[2] Remove
contact lenses if present and easy to do. Seek
immediate medical attention from an
ophthalmologist.

Ingestion

Rinse mouth with water.[1] Do NOT induce
vomiting.[3] Call a poison center or doctor

immediately if you feel unwell.[1]

Chemical and Physical Properties

This data is based on the closely related compound 2-Nitrobenzaldehyde.
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Property Value

Molecular Formula CsH7NOa4

Molecular Weight 181.15 g/mol

Appearance Yellow crystalline solid
Melting Point 42 - 44 °C (108 - 111 °F)
Boiling Point 153 °C (307 °F) at 31 hPa

Autoignition Temperature

200 °C (392 °F)

Acute Toxicity (Oral)

LD50 Oral - mouse - 600 mg/kg[10]

Safe Handling Workflow

The following diagram outlines the logical workflow for handling 2-Methoxy-6-

nitrobenzaldehyde safely in a laboratory setting.
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Workflow for Handling 2-Methoxy-6-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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